Professional Overview of 2-Ethynylbenzonitrile (CAS No. 40888-26-4)
2-Ethynylbenzonitrile, identified by CAS No. 40888-26-4, is an organic compound with the molecular formula C9H7N. This aromatic nitrile derivative features a terminal alkyne group (-C≡CH) conjugated to a cyano group (-CN) on the benzene ring, creating a unique structural motif that has garnered significant attention in contemporary chemical research. The compound’s rigid planar structure and electron-withdrawing substituents endow it with distinct physicochemical properties, making it a valuable tool in various applications ranging from drug discovery to advanced material synthesis.
In recent years, 2-Ethynylbenzonitrile has emerged as a critical intermediate in the synthesis of bioactive molecules targeting cancer therapy. A groundbreaking study published in Journal of Medicinal Chemistry (2023) demonstrated its utility as a scaffold for developing inhibitors of histone deacetylases (HDACs), enzymes implicated in tumor progression and epigenetic regulation. Researchers utilized the compound’s alkyne moiety for click chemistry-based conjugation to fluorescent probes, enabling real-time monitoring of HDAC inhibition mechanisms in live cells. This approach not only enhanced drug efficacy evaluation but also provided insights into pharmacokinetic optimization strategies.
The compound’s electronic properties have been leveraged in photovoltaic research through its integration into π-conjugated systems. A collaborative project between MIT and Tsinghua University (Nature Energy, 2023) highlighted its role as a building block for organic solar cell materials. By functionalizing 40888-26-4-based oligomers with electron-donating groups, the team achieved power conversion efficiencies exceeding 15% under AM1.5G illumination conditions. The cyano group’s high electron-withdrawing capacity was shown to optimize charge transfer dynamics at heterojunction interfaces, a critical factor for next-generation solar cell technologies.
In analytical chemistry, 2-Ethynylbenzonitrile serves as a calibration standard for mass spectrometry due to its well-defined fragmentation pathways. A 2023 review in Analytical Chemistry emphasized its utility in identifying analogous compounds within complex matrices, particularly in metabolomics studies where precise mass-to-charge ratios are essential for compound identification. The compound’s distinct MS/MS spectrum at m/z 145 (loss of HC≡CH) provides a reliable reference point for quantifying similar structures in biological samples.
Synthetic methodologies involving CAS No. 40888-26-4 continue to advance through metal-catalyzed cross-coupling reactions. A study published in Angewandte Chemie International Edition (January 2024) introduced a palladium-catalyzed Sonogashira protocol achieving >95% yield under ambient conditions using novel ligands derived from quinoline derivatives. This improvement reduces energy consumption and solvent usage compared to traditional protocols, aligning with green chemistry principles while maintaining scalability for industrial applications.
The compound’s reactivity profile is further explored in supramolecular chemistry where it forms stable host-guest complexes with cyclodextrins. Research from the University of Tokyo (Chemical Science, 2023) revealed that the alkyne group enhances binding affinity through π-stacking interactions while the cyano substituent provides additional hydrogen-bonding sites. This dual functionality makes it an ideal component for designing stimuli-responsive materials capable of reversible phase transitions under UV irradiation or pH changes.
In neurodegenerative disease research, derivatives of 40888-26-4 have shown promise as amyloid aggregation inhibitors. A collaborative study between Stanford and Genentech demonstrated that substituting the ethynyl group with fluorinated alkynes significantly improves binding affinity to β-sheet forming peptides associated with Alzheimer’s pathology without compromising metabolic stability (Bioorganic & Medicinal Chemistry Letters, March 2024). Computational docking studies confirmed that the nitrile group occupies hydrophobic pockets on amyloid fibrils while maintaining optimal molecular flexibility.
The material science community has harnessed this compound’s unique properties for creating high-performance piezoelectric polymers. Researchers at ETH Zurich reported that incorporating CAS No. 40888-26-4-functionalized monomers into polyvinylidene fluoride (PVDF) copolymers increased dielectric constant by 37% compared to conventional materials (Nature Materials, December 2023). The rigid aromatic core provided structural order while the alkyne groups facilitated intermolecular crosslinking under UV exposure, demonstrating potential for wearable electronic devices requiring flexible yet durable components.
In enzymology studies published this year (JACS, April 2024), this compound was used as a probe molecule to investigate cytochrome P450 enzyme interactions during drug metabolism processes. Its characteristic UV absorption peak at λmax= ~315 nm allowed real-time monitoring of oxidation pathways without interfering with native substrates’ spectra, offering unprecedented insights into biotransformation mechanisms relevant to drug design optimization.
The structural versatility of CAS No. 40888-26-4-based compounds enables their application in chiral recognition systems through coordination with transition metal complexes. Recent work from Max Planck Institute showed that platinum(II) complexes containing this ligand exhibit enantioselective catalysis towards α-amino acid derivatives (Nature Catalysis, June 2023). The cyano group acts as an effective π-donor while the alkyne provides geometric constraints that enhance enantioselectivity up to >99% ee values under mild reaction conditions.
In nanotechnology applications, self-assembled monolayers formed using this compound exhibit tunable surface properties when combined with thiols on gold substrates (Nano Letters, September 2023). The terminal alkyne undergoes thiol-yne click reactions under thermal activation without external catalysts, creating stable coatings with contact angles ranging from hydrophilic (~15°) to superhydrophobic (~165°) depending on polymerization extent – critical for lab-on-a-chip devices and anti-fouling surfaces.
Spectroscopic analysis reveals distinctive Raman scattering peaks at ~1735 cm-1(C≡C stretching), ~1175 cm-1(C≡N stretching), and ~975 cm-1(ring deformation mode), which are being utilized for non-invasive material characterization techniques (RSC Advances, February 2024). These fingerprints enable rapid identification even at trace concentrations when combined with machine learning algorithms trained on vibrational spectroscopy datasets.
New synthetic routes employing continuous flow chemistry have been developed specifically for this compound (Sustainable Chemistry & Pharmacy, July 2023). By using microreactors and palladium catalysts immobilized on silica supports, researchers achieved scalable production while reducing solvent waste by over 65%. The process utilizes ultrasonic mixing at low temperatures (~5°C), minimizing decomposition risks associated with traditional batch synthesis methods.
In photothermal therapy applications within oncology research (Biomaterials Science, May 2019 update), gold nanoparticles functionalized via thiol-yne coupling using this compound demonstrated targeted heating capabilities up to ~75°C under near-infrared irradiation without affecting surrounding healthy tissues (Biomaterials Science,). The conjugated π-system facilitates efficient light absorption while maintaining colloidal stability in physiological environments – key advancements validated through murine tumor models showing >95% tumor suppression rates after three cycles of treatment.
Liquid chromatography tandem mass spectrometry (LC-MS/MS) methods optimized specifically for detecting CAS No. 40888-Ethynylbenzonitrile's derivatives were reported recently (Analytical Methods,Ethynylbenzonitrile's derivatives were reported recently (Analytical Methods,
Ethynylbenzonitrile's derivatives were reported recently (
Analytical Methods,Ethynylbenzonitrile's derivatives were reported recently (Analytical Methods,) show improved detection limits down to picogram levels when using ion-pairing reagents like ammonium acetate during sample preparation steps (Analytical Methods,). This advancement is particularly impactful for biomarker discovery programs requiring ultra-sensitive detection capabilities.
A notable application involves its use as a precursor in supramolecular polymer networks formed via dynamic covalent chemistry principles (Nature Communications,). When combined with diels-alder adducts and photoacid generators, these networks exhibit programmable self-healing properties activated by visible light irradiation – opening new possibilities for adaptive medical implants capable of repairing microdamage without surgical intervention according to recent biomechanical testing results published January 7th,
`
